Cas no 50734-86-6 (1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl-)

• Product Name: 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl-
• CAS No: 50734-86-6
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 934192
• PubChem ID: 58425691
• Update Time: 2025-05-19

1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl-
• 1,3-dimethyl-1H-Thieno[2,3-c]pyrazole
• UJZNUYYGAXKIIJ-UHFFFAOYSA-N
• 1,3-DIMETHYLTHIENO[2,3-C]PYRAZOLE
• SCHEMBL12303980
• 50734-86-6
• EN300-717469
• DA-30252
• 1H-Thieno[2,3-c]pyrazole,1,3-dimethyl-

• Inchi： 1S/C7H8N2S/c1-5-6-3-4-10-7(6)9(2)8-5/h3-4H,1-2H3
• InChI Key： UJZNUYYGAXKIIJ-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C)=NN(C)C1=2

Computed Properties

• Exact Mass: 152.041
• Monoisotopic Mass: 152.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl-

1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- (CAS No. 50734-86-6): An Overview of a Versatile Heterocyclic Compound

1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- (CAS No. 50734-86-6) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of thienopyrazoles, which are characterized by a fused thiophene and pyrazole ring system. The presence of the 1,3-dimethyl substituents further enhances its chemical stability and biological activity.

The 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- scaffold has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role in various therapeutic areas, including anti-inflammatory, anticancer, and antiviral activities. The compound's ability to modulate key biological targets such as kinases, receptors, and enzymes makes it a valuable lead compound for the development of novel therapeutics.

In the context of anti-inflammatory research, studies have shown that 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property is particularly relevant in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the modulation of signaling pathways that are involved in inflammation, making these compounds promising candidates for further development.

Furthermore, 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- has demonstrated significant anticancer activity in various preclinical models. Research has shown that these compounds can induce apoptosis in cancer cells by targeting key regulatory proteins such as Bcl-2 and p53. Additionally, they have been found to inhibit angiogenesis and metastasis, which are critical processes in cancer progression. These findings suggest that 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- derivatives could be developed into effective anticancer agents with a broad spectrum of activity.

In the realm of antiviral research, recent studies have explored the potential of 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- as an inhibitor of viral replication. Specifically, these compounds have shown promise in inhibiting the replication of RNA viruses such as influenza and coronaviruses. The mechanism of action involves the interference with viral enzymes such as RNA-dependent RNA polymerase (RdRp), which is essential for viral replication. This makes 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- a potential lead compound for the development of antiviral drugs.

The synthetic accessibility of 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- is another factor that contributes to its appeal in drug discovery. Various synthetic routes have been developed to access this scaffold efficiently and selectively. These methods often involve multistep reactions that include cyclization and functional group transformations. The ability to introduce a wide range of substituents at different positions on the thienopyrazole ring allows for the fine-tuning of pharmacological properties and optimization for specific therapeutic applications.

In conclusion, 1H-Thieno[2,3-c]pyrazole, 1,3-dimethyl- (CAS No. 50734-86-6) is a versatile heterocyclic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive lead compound for the development of novel therapeutics in areas such as anti-inflammatory agents, anticancer drugs, and antiviral treatments. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this promising compound.